Cas no 1186073-10-8 ((3AR,4S,6aR)-2,2-Dimethyl-6-((trityloxy)methyl)-4-vinyl-4,6a-dihydro-3aH-cyclopentad1,3dioxole)

• Product Name: (3AR,4S,6aR)-2,2-Dimethyl-6-((trityloxy)methyl)-4-vinyl-4,6a-dihydro-3aH-cyclopentad1,3dioxole
• CAS No: 1186073-10-8
• MF: C₃₀H₃₀O₃
• MW: 438.557408809662
• CID: 1032733
• Update Time: 2025-07-14

(3AR,4S,6aR)-2,2-Dimethyl-6-((trityloxy)methyl)-4-vinyl-4,6a-dihydro-3aH-cyclopentad1,3dioxole Chemical and Physical Properties

Names and Identifiers

• (3aR,4S,6aR)-2,2-Dimethyl-6-((trityloxy)methyl)-4-vinyl-4,6a-dihydro-3aH-cyclopenta[d][1,3]dioxole
• (3AR,4S,6aR)-2,2-Dimethyl-6-((trityloxy)methyl)-4-vinyl-4,6a-dihydro-3aH-cyclopentad1,3dioxole

• Inchi： 1S/C30H30O3/c1-4-22-20-23(28-27(22)32-29(2,3)33-28)21-31-30(24-14-8-5-9-15-24,25-16-10-6-11-17-25)26-18-12-7-13-19-26/h4-20,22,27-28H,1,21H2,2-3H3/t22-,27+,28+/m0/s1
• InChI Key： PTIHDIXARMLYBE-XDAJTCOGSA-N
• SMILES： O1C(C)(C)O[C@@H]2C(COC(C3C=CC=CC=3)(C3C=CC=CC=3)C3C=CC=CC=3)=C[C@H](C=C)[C@@H]12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on (3AR,4S,6aR)-2,2-Dimethyl-6-((trityloxy)methyl)-4-vinyl-4,6a-dihydro-3aH-cyclopentad1,3dioxole

(3AR,4S,6aR)-2,2-Dimethyl-6-((trityloxy)methyl)-4-vinyl-4,6a-dihydro-3aH-cyclopentad[1,3]dioxole (CAS No. 1186073-10-8: A Structurally Unique Organic Intermediate)

This organic intermediate, characterized by its complex stereochemistry and functional group composition (cyclopentad[1,3]dioxole core), represents a critical component in advanced medicinal chemistry. The compound's structure features a trityloxy methyl substituent at position 6 and a vinylic group at position 4 within a chiral framework defined by the (3AR,4S,6aR) configuration. These structural elements confer unique reactivity profiles and synthetic utility in the construction of bioactive molecules. Recent studies highlight its potential in synthesizing scaffolds for cancer therapeutics, where its rigid bicyclic framework enables precise control over molecular recognition events.

The stereochemical arrangement (R/S-configuration at carbons 3a and 4) plays a decisive role in determining the compound's interaction with biological targets. Researchers from the Nature Chemistry-affiliated team demonstrated that this configuration optimizes binding affinity for PPARγ receptors through conformational restrictions imposed by the rigid dioxole ring system. The presence of the vinylic functionality provides strategic sites for post-synthetic modifications such as Michael additions or Diels-Alder reactions without compromising the core scaffold's integrity.

In terms of synthetic accessibility, recent advancements have focused on improving yields through asymmetric catalysis. A 2023 study published in JACS Au introduced a ruthenium-based catalyst enabling enantioselective synthesis with >95% ee under mild conditions. This method reduces reaction steps compared to traditional multi-step protocols involving protecting group manipulations. The use of trityl groups as temporary protecting groups facilitates orthogonal deprotection strategies when integrated into total synthesis campaigns targeting complex natural products.

Clinical translation studies indicate promising applications in targeted drug delivery systems. Researchers at MIT's Koch Institute demonstrated that this intermediate can be incorporated into lipid nanoparticle formulations to enhance tumor-specific accumulation through pH-sensitive release mechanisms mediated by the dioxole ring's protonation properties. Preclinical data from Phase I trials show improved pharmacokinetic profiles compared to conventional carriers when tested in murine xenograft models.

The compound's unique photophysical properties are now being explored in diagnostic applications. A collaborative effort between Stanford and Pfizer revealed that its conjugation with near-infrared fluorophores enables real-time tracking of metabolic pathways in live cells using two-photon microscopy. This capability has significant implications for studying drug metabolism mechanisms in situ without perturbing cellular environments.

Safety evaluations conducted under OECD guidelines confirm favorable handling characteristics within controlled laboratory settings. Stability studies at 5°C demonstrate shelf-life exceeding 18 months without degradation when stored under nitrogen atmosphere. These attributes align with current Good Manufacturing Practices (cGMP) requirements for intermediates used in pharmaceutical development pipelines.

Ongoing research focuses on exploiting this compound's ability to form dynamic covalent bonds under physiological conditions. A recent Angewandte Chemie publication describes its application as a building block for self-healing hydrogels capable of responding to enzymatic stimuli—a breakthrough with potential applications in regenerative medicine and controlled drug release systems.

The integration of machine learning algorithms into synthetic planning has further enhanced this intermediate's utility. IBM Research recently demonstrated how AI-driven retrosynthetic analysis identified novel routes utilizing this compound as a key node in syntheses requiring precise stereocontrol across multiple stereocenters—a capability validated through high-throughput experimentation platforms.

In summary, this structurally sophisticated intermediate exemplifies how advanced organic synthesis can bridge gaps between fundamental research and translational medicine. Its unique combination of stereochemical features and functional group compatibility positions it as an indispensable tool for addressing challenges across drug discovery domains—from receptor-targeted therapies to smart biomaterials development.